tert-butyl N-[3-(2-aminophenyl)propyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“tert-butyl N-[3-(2-aminophenyl)propyl]carbamate” is a chemical compound with the CAS Number: 1824292-83-2 . It has a molecular weight of 250.34 . The IUPAC name for this compound is tert-butyl 3- (2-aminophenyl)propylcarbamate .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-6-8-11-7-4-5-9-12(11)15/h4-5,7,9H,6,8,10,15H2,1-3H3,(H,16,17) . This compound contains a total of 42 bonds, including 19 non-H bonds, 7 multiple bonds, 7 rotatable bonds, 1 double bond, and 6 aromatic bonds .
Scientific Research Applications
Chemoselective Transformation
The N-tert-butyldimethylsilyloxycarbonyl group, a silyl carbamate derivative, can be synthesized from tert-butyl N-[3-(2-aminophenyl)propyl]carbamate among other amino protecting groups. This derivative, upon activation, can react with a variety of electrophiles to yield N-ester type compounds under mild conditions, illustrating its application in selective organic transformations (Sakaitani & Ohfune, 1990).
Metalation and Alkylation
Tert-butyl carbamate derivatives have been studied for their capability to undergo metalation between nitrogen and silicon, followed by efficient reactions with electrophiles. This process illustrates the utility of tert-butyl carbamates in the preparation of α-functionalized α-amino silanes, contributing to advancements in synthetic organic chemistry (Sieburth, Somers, & O'hare, 1996).
Synthesis of Biologically Active Compounds
Tert-butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl carbamate serves as an important intermediate in the synthesis of biologically active compounds such as omisertinib (AZD9291). This highlights its application in the rapid synthesis of complex molecules relevant to drug development and pharmaceutical research (Zhao et al., 2017).
Asymmetric Mannich Reaction
The compound has been utilized in asymmetric Mannich reactions, indicating its role in the synthesis of chiral amino carbonyl compounds. Such reactions are pivotal in producing compounds with specific stereochemistry, essential for drug efficacy and development (Yang, Pan, & List, 2009).
Enantioselective Synthesis
The versatility of this compound in the enantioselective synthesis of amines showcases its significance in creating molecules with desired chirality. This aspect is crucial in the pharmaceutical industry where the biological activity of drugs can be highly stereo-selective (Ellman, Owens, & Tang, 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, to wash face, hands, and any exposed skin thoroughly after handling, and to wear protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
Similar compounds have been used in the synthesis of benzimidazole heterocyclic compounds , suggesting potential interactions with enzymes or receptors involved in these pathways.
Mode of Action
It’s known that the compound contains a carbamate group, which can interact with various biological targets through hydrogen bonding and other non-covalent interactions .
Biochemical Pathways
Related compounds have been implicated in the synthesis of benzimidazole heterocyclic compounds , suggesting potential involvement in these biochemical pathways.
Result of Action
Related compounds have been used in the synthesis of benzimidazole heterocyclic compounds , suggesting potential therapeutic applications.
Action Environment
It’s known that factors such as temperature, ph, and the presence of other compounds can affect the stability and activity of similar compounds .
properties
IUPAC Name |
tert-butyl N-[3-(2-aminophenyl)propyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-6-8-11-7-4-5-9-12(11)15/h4-5,7,9H,6,8,10,15H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHKMVTDRMBGZLH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCCC1=CC=CC=C1N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.